Cas no 79593-83-2 (Heptanenitrile, 5-methyl-)

• Product Name: Heptanenitrile, 5-methyl-
• CAS No: 79593-83-2
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 532614
• PubChem ID: 55250795
• Update Time: 2025-04-19

Heptanenitrile, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptanenitrile, 5-methyl-
• 5-methylheptanenitrile
• SCHEMBL18756386
• 79593-83-2
• AKOS006279959
• DTXSID30716925

• Inchi： 1S/C8H15N/c1-3-8(2)6-4-5-7-9/h8H,3-6H2,1-2H3
• InChI Key： HPTYTBBFJDRVHG-UHFFFAOYSA-N
• SMILES： N#CCCCC(C)CC

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 98.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų